Cas no 921199-96-4 ((2S)-2-Aminopentanedioic acid;2-(2-sulfanylpropanoylamino)acetic acid)

• Product Name: (2S)-2-Aminopentanedioic acid;2-(2-sulfanylpropanoylamino)acetic acid
• CAS No: 921199-96-4
• MF: C₁₀H₁₈N₂O₇S
• MW: 310.324121952057
• CID: 745465
• Update Time: 2023-08-03

(2S)-2-Aminopentanedioic acid;2-(2-sulfanylpropanoylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, compd. with N-(2-mercapto-1-oxopropyl)glycine (1:1)
• (2S)-2-aminopentanedioic acid,2-(2-sulfanylpropanoylamino)acetic acid
• L-Glutamic acid--N-(2-sulfanylpropanoyl)glycine (1/1)
• (2S)-2-Aminopentanedioic acid;2-(2-sulfanylpropanoylamino)acetic acid

• Inchi： 1S/C5H9NO4.C5H9NO3S/c6-3(5(9)10)1-2-4(7)8;1-3(10)5(9)6-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10);3,10H,2H2,1H3,(H,6,9)(H,7,8)/t3-;/m0./s1
• InChI Key： ZZFXGKPSPQTMPS-DFWYDOINSA-N
• SMILES： SC(C)C(NCC(=O)O)=O.OC([C@H](CCC(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Topological Polar Surface Area: 168